![molecular formula C8H7F3N2O2 B1360122 N-Methyl-2-nitro-4-(trifluoromethyl)aniline CAS No. 20200-22-0](/img/structure/B1360122.png)
N-Methyl-2-nitro-4-(trifluoromethyl)aniline
Overview
Description
N-Methyl-2-nitro-4-(trifluoromethyl)aniline (NMTFA) is an organic compound that has been studied for its potential applications in the fields of organic synthesis and scientific research. NMTFA is a nitroaromatic compound that has a wide range of applications in the chemical and pharmaceutical industries. It is a versatile compound that can be used as a starting material for a variety of different chemical reactions. NMTFA is also used as a reagent for the synthesis of other compounds, as well as a precursor for the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
Electron Transport Materials
N-Methyl-2-nitro-4-(trifluoromethyl)aniline derivatives have been studied for their application as electron transport materials in positive charge electrophotography. For instance, Matsui et al. (1993) synthesized N-(Nitrofluorenylidene)anilines and demonstrated their compatibility with polycarbonate and effectiveness as electron transport materials, with specific derivatives showing substantial stability in repetitive tests (Matsui, Fukuyasu, Shibata, & Muramatsu, 1993).
Spectroscopic and Structural Analysis
Saravanan et al. (2014) conducted a detailed spectroscopic investigation of 4-nitro-3-(trifluoromethyl)aniline (NTFA), including Fourier transform infrared and Raman spectra analyses. They explored the vibrational, structural, thermodynamic characteristics, and electronic properties of NTFA using ab initio and DFT methods. Their research provides insights into the molecular and electronic properties influenced by the position of the substituent group and its electron donor-acceptor capabilities (Saravanan, Balachandran, & Viswanathan, 2014).
Antibacterial Applications
In a study by Mini et al. (2020), 4-Methyl-(2-nitrobenzylidene)aniline (MNBA) was synthesized and analyzed for its structural and spectral properties to understand its biological applications. The research suggested that MNBA exhibits antibacterial activity, with its molecular assembly interceded by specific interactions (Mini, Beaula, Muthuraja, & Jothy, 2020).
Intermediate in Antitumor Agent Synthesis
Yang Shijing (2013) demonstrated the synthesis of 5-Trifluoromethyl-3-(4-methyl-1H-imidazol-1-yl)aniline, an intermediate for the antitumor agent nilotinib, from a derivative of 3,5-dinitro-1-trifluoromethylbenzene. This synthesis highlights the application of this compound derivatives in pharmaceutical contexts (Yang Shijing, 2013).
Electrochromic Materials
Li et al. (2017) synthesized and characterized novel electrochromic materials incorporating nitrotriphenylamine units, demonstrating their suitability for applications in the near-infrared region. This research indicates the potential use of this compound derivatives in developing new electrochromic materials (Li, Liu, Ju, Zhang, & Zhao, 2017).
Mechanism of Action
Mode of Action
It’s known that many nitroaromatic compounds undergo reduction to form reactive intermediates that can interact with cellular targets .
Biochemical Pathways
Nitroaromatic compounds are often involved in redox cycling, leading to the generation of reactive oxygen species and potential oxidative stress .
Pharmacokinetics
It’s noted that the compound has high gastrointestinal absorption .
Result of Action
Nitroaromatic compounds can cause cellular damage through the generation of reactive oxygen species .
Action Environment
It’s recommended to store the compound in a dark place, sealed in dry, at room temperature .
Properties
IUPAC Name |
N-methyl-2-nitro-4-(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O2/c1-12-6-3-2-5(8(9,10)11)4-7(6)13(14)15/h2-4,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNTLWKOCTHOISL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066568 | |
Record name | Benzenamine, N-methyl-2-nitro-4-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20200-22-0 | |
Record name | N-Methyl-2-nitro-4-(trifluoromethyl)aniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20200-22-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-2-nitro-4-trifluoromethylaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020200220 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, N-methyl-2-nitro-4-(trifluoromethyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, N-methyl-2-nitro-4-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7066568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-2-nitro-4-(trifluoromethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.609 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-METHYL-2-NITRO-4-TRIFLUOROMETHYLANILINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/36F275E33M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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